Cas no 1806439-82-6 (Ethyl 3-(2-bromo-6-(carboxymethyl)phenyl)propanoate)

• Product Name: Ethyl 3-(2-bromo-6-(carboxymethyl)phenyl)propanoate
• CAS No: 1806439-82-6
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4973923
• Update Time: 2025-10-29

Ethyl 3-(2-bromo-6-(carboxymethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromo-6-(carboxymethyl)phenyl)propanoate

• Inchi： 1S/C13H15BrO4/c1-2-18-13(17)7-6-10-9(8-12(15)16)4-3-5-11(10)14/h3-5H,2,6-8H2,1H3,(H,15,16)
• InChI Key： YXYQSQRLCDQRGB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(=O)O)=C1CCC(=O)OCC

Computed Properties

• Exact Mass: 314.01537 g/mol
• Monoisotopic Mass: 314.01537 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 315.16
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 3-(2-bromo-6-(carboxymethyl)phenyl)propanoate

Ethyl 3-(2-bromo-6-(carboxymethyl)phenyl)propanoate: A Comprehensive Overview

Ethyl 3-(2-bromo-6-(carboxymethyl)phenyl)propanoate, with CAS No. 1806439-82-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom, a carboxymethyl group, and an ethyl ester moiety. The bromine atom at the 2-position of the phenyl ring and the carboxymethyl group at the 6-position contribute to its distinctive chemical properties. The ethy ester group further enhances its reactivity and solubility, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of Ethyl 3-(2-bromo-6-(carboxymethyl)phenyl)propanoate in drug discovery and development. Its brominated aromatic ring has been shown to exhibit anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic interventions. Additionally, the carboxymethyl group introduces hydrophilic properties, which can improve bioavailability and target specificity in biological systems.

The synthesis of Ethyl 3-(2-bromo-6-(carboxymethyl)phenyl)propanoate involves a multi-step process that includes nucleophilic substitution and esterification reactions. Researchers have optimized these steps to achieve high yields and purity levels. The nucleophilic substitution reaction is particularly critical, as it determines the regioselectivity of the bromine atom on the phenyl ring. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the quality and consistency of the final product.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of more complex molecules. For instance, the bromine atom can serve as a leaving group in subsequent reactions, enabling the formation of biaryl compounds or other functionalized derivatives. This versatility has led to its use in various chemical libraries for high-throughput screening in drug discovery.

In terms of applications, Ethyl 3-(2-bromo-6-(carboxymethyl)phenyl)propanoate has shown potential in the development of anticancer agents. Preclinical studies have demonstrated its ability to inhibit tumor growth by modulating key signaling pathways involved in cell proliferation and apoptosis. The carboxymethyl group plays a crucial role in this activity by enhancing molecular stability and interaction with cellular targets.

Moreover, this compound has been investigated for its role in materials science. Its unique structure allows for the formation of self-assembled monolayers on various substrates, which can be utilized in sensor technology and nanotechnology applications. The ethy ester group contributes to surface compatibility, making it suitable for these advanced materials applications.

From an environmental perspective, Ethyl 3-(2-bromo-6-(carboxymethyl)phenyl)propanoate has been studied for its biodegradability under different conditions. Research indicates that under aerobic conditions, this compound undergoes rapid degradation due to its hydrophilic nature and functional groups that facilitate microbial attack. This makes it a more sustainable option compared to other brominated compounds that persist in the environment.

In conclusion, Ethyl 3-(2-bromo-6-(carboxymethyl)phenyl)propanoate (CAS No. 1806439-82-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure endows it with valuable chemical properties that make it an attractive target for further research and development. As new insights into its biological and chemical behaviors continue to emerge, this compound is poised to play an increasingly important role in advancing science and technology.